7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline

• IUPAC Name: 7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline
• InChI: InChI=1S/C18H14Cl2N2O2/c19-11-8-15(20)17-13-2-1-3-14(13)18(21-16(17)9-11)10-4-6-12(7-5-10)22(23)24/h1-2,4-9,13-14,18,21H,3H2
• InChI Key: OMFZKADNEBEVIC-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C(=CC(=C3)Cl)Cl)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol

Description

7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine and biochemistry.

Mechanism of Action

The mechanism of action of 7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may contribute to its potential neuroprotective effects.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis (cell death) in cancer cells by activating certain signaling pathways. It has also been found to inhibit the migration and invasion of cancer cells, which are essential for the metastasis of cancer. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline in lab experiments is its potential anticancer and neuroprotective properties. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline. One potential direction is to investigate its potential use in combination with other drugs or therapies for the treatment of cancer and neurodegenerative diseases. Another direction is to study its potential use in other fields, such as agriculture and environmental science, where it may exhibit potential applications as a pesticide or herbicide. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity, which may lead to the development of safer and more effective drugs based on this compound.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications and limitations, which may lead to the development of safer and more effective drugs based on this compound.

Scientific Research Applications

7,9-dichloro-4-(4-nitrophenyl)-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicine, where it has been found to exhibit potential anticancer activity by inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.